1-Methoxy-3-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)urea

• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: 1-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea
• InChI: InChI=1S/C10H14N2O2S/c1-14-12-10(13)11-8-3-2-4-9-7(8)5-6-15-9/h5-6,8H,2-4H2,1H3,(H2,11,12,13)
• InChI Key: PIAWLOHPRVCSNA-UHFFFAOYSA-N
• Canonical SMILES: CONC(=O)NC1CCCC2=C1C=CS2

Description

1-Methoxy-3-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)urea is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5 grams of methoxyamine hydrochloride in 60 ml. of methylene chloride is stirred and cooled to 15°C., and 6 grams of triethylamine in 15 ml. of methylene chloride is added. After 20 minutes of stirring, 5.38 grams of 4,5,6,7-tetrahydrobenzo[b]thien-4-yl isocyanate is added dropwise. After stirring an additional 0.5 hour at 15°C. to 20°C., the mixture is stirred at room temperature for 0.5 hour. The mixis then filtered, and the filtrate is washed with water and saturated sodium bicarbonate solution. The filtrate is dried (magnesium sulfate) and evaporated to dryness to afford the title compound which is recrystallized from acetone/hexane to give the product with melting point 138.5°C. to 141.20 C.